Cas no 21486-28-2 (3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile)

3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile structure
21486-28-2 structure
Product Name:3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile
CAS No:21486-28-2
MF:C11H6Cl2N2O
MW:253.084140300751
MDL:MFCD00052552
CID:252232
PubChem ID:2781695
Update Time:2025-04-19

3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarbonitrile,3-(2,6-dichlorophenyl)-5-methyl-
    • 3-(2,6-Dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile
    • 3-(2,6-DICHLOROPHENYL)-5-METHYLISOXAZOLE-4-CARBONITRILE
    • 3-(2,6-dichloro-phenyl)-5-methyl-isoxazole-4-carbonitrile
    • 3-(2,6-Dichlorphenyl)-4-cyan-5-methyl-isoxazol
    • 4-Cyano-3-(2,6-dichlorophenyl)-5-methylisoxazole
    • 4-Cyano-3-(2,6-dichlorphenyl)-5-methylisoxazol
    • AC1MD0MV
    • CTK4E6913
    • HMS558H04
    • Maybridge1_005966
    • 1C-138
    • CS-0336439
    • 3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile
    • MFCD00052552
    • DTXSID30381834
    • AKOS005081987
    • FT-0613518
    • 21486-28-2
    • 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile
    • MDL: MFCD00052552
    • Inchi: 1S/C11H6Cl2N2O/c1-6-7(5-14)11(15-16-6)10-8(12)3-2-4-9(10)13/h2-4H,1H3
    • InChI Key: BGAZAVHIYJQMRP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C1C(C#N)=C(C)ON=1)Cl

Computed Properties

  • Exact Mass: 251.98588
  • Monoisotopic Mass: 251.9857182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: 393°Cat760mmHg
  • Flash Point: 191.5°C
  • Refractive Index: 1.615
  • PSA: 49.82

3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile Pricemore >>

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Ambeed
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